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Compound of Interest

Compound Name: Monomethyl phosphate

Cat. No.: B1254749

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of monomethyl phosphate, a key
organophosphate compound. It details its various synonyms encountered in scientific literature,
its chemical properties, and its roles in biochemical research.

Common Synonyms for Monomethyl Phosphate

Monomethyl phosphate is frequently referred to by several synonyms in scientific literature
and chemical databases. Understanding these variations is crucial for comprehensive literature
reviews and accurate identification of the compound.

The most prevalent synonyms for monomethyl phosphate are:
o Methyl dihydrogen phosphate: This is the official IUPAC name for the compound.[1]

e Phosphoric acid, monomethyl ester: This name clearly describes the molecule as a single
methyl ester of phosphoric acid.[1][2][3]

o Methyl phosphate: A common and abbreviated name for the compound.[1][4][5]

o O-Methyl phosphate: This synonym specifies that the methyl group is attached to an oxygen
atom.[1][2]

e Monomethyl orthophosphate
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» Methylphosphoric acid[5]

The use of these synonyms can vary depending on the context, the publication's style, and the
specific salt or ionic form being discussed. For instance, "methyl phosphate(2-)" refers to the
dianion form.[4][5]

Chemical Identification

To ensure unambiguous identification, it is recommended to use the Chemical Abstracts
Service (CAS) Registry Number.

Identifier Value

CAS Number 812-00-0[1][2][3][6]

Molecular Formula CHs04P[1][3][6]

Molecular Weight 112.02 g/mol [1][3][6]

IUPAC Name methyl dihydrogen phosphate[1]

Structural and Pathway Relationships

The following diagram illustrates the synonymous relationship between the common names for
monomethyl phosphate.
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Synonyms

Methyl dihydrogen phosphate

IUPAC Name

Phosphoric acid, monomethyl ester

Methyl phosphate

O-Methyl phosphate

Monomethyl orthophosphate

Methylphosphoric acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Monomethyl phosphate | CH504P | CID 13130 - PubChem [pubchem.ncbi.nlm.nih.gov]
+ 2. Monomethyl phosphate | SIELC Technologies [sielc.com]
+ 3. Substance Registry Services | US EPA [cdxapps.epa.gov]

¢ 4. evitachem.com [evitachem.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1254749?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254749?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethyl-phosphate
https://sielc.com/monomethyl-phosphate
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/70649
https://www.evitachem.com/product/evt-1587262
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. Methyl Phosphate | CH304P-2 | CID 12691389 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 6. clearsynth.com [clearsynth.com]

 To cite this document: BenchChem. [An In-depth Technical Guide on Monomethyl Phosphate
and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254749#common-synonyms-for-monomethyl-
phosphate-in-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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